Cas no 1495-61-0 (Pentafluoro-(3-phenylphenyl)-6-sulfane)

Pentafluoro-(3-phenylphenyl)-6-sulfane structure
1495-61-0 structure
Product Name:Pentafluoro-(3-phenylphenyl)-6-sulfane
CAS No:1495-61-0
MF:C12H9F5S
MW:280.2568795681
CID:4701166
Update Time:2023-08-15

Pentafluoro-(3-phenylphenyl)-6-sulfane Chemical and Physical Properties

Names and Identifiers

    • Pentafluoro-(3-phenylphenyl)-6-sulfane
    • (3-Biphenylyl) sulfur(VI)pentafluoride
    • [1,1'-Biphenyl]-3-ylpentafluoro-l6-sulfane
    • Inchi: 1S/C12H9F5S/c13-18(14,15,16,17)12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9H
    • InChI Key: OIWJVMBIWUTEEU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C2C=CC=CC=2)C=1)(F)(F)(F)(F)F

Computed Properties

  • Exact Mass: 280.03451227 g/mol
  • Monoisotopic Mass: 280.03451227 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 1
  • Molecular Weight: 280.26
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